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Compound of Interest

Compound Name: (-)-Dihydrocarvyl acetate

. Get Quote

Cat. No.: B1587888

Safe Handling and Disposal of (-)-Dihydrocarvyl
Acetate

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling (-)-Dihydrocarvyl acetate. The following procedures
are designed to minimize risk and ensure safe laboratory operations and disposal.

Hazard and Property Summary

(-)-Dihydrocarvyl acetate is classified as a combustible liquid[1]. While it has a relatively high
flash point, proper handling is crucial to prevent ignition. To date, no specific occupational
exposure limits (PEL, TLV) have been established for this substance[2]. Therefore, engineering
controls and appropriate personal protective equipment are the primary means of ensuring
personnel safety.

Property Value

Physical State Liquid

Hazard Classification Combustible Liquid[1]

Flash Point

90.0 °C (194.0 °F)[1][3]

Relative Density

0.947 g/cm?3 at 20 °C[4]

Occupational Exposure Limits

None Established[2]
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Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling any chemical. The following
PPE is recommended for handling (-)-Dihydrocarvyl acetate.

Protection Type Specification & Rationale

Wear safety glasses with side-shields
] conforming to EN166 or NIOSH standards[4]. A
Eye & Face Protection _ ) _
face shield may be necessary if there is a

significant splash hazard.

Nitrile gloves are recommended for splash
protection. No specific chemical resistance data
is available for (-)-Dihydrocarvyl acetate. This
) ] recommendation is based on general resistance
Skin Protection (Gloves) for acetate esters. Gloves must be inspected
before use and disposed of immediately if
contamination occurs. Use proper glove removal

technigue to avoid skin contact[4].

Wear a 100% cotton or flame-resistant lab coat
) ] to protect against accidental splashes and
Skin Protection (Body) o
potential ignition[5]. Ensure legs and feet are

covered with long pants and closed-toe shoes.

Typically not required when work is conducted in
a properly functioning chemical fume hood. If
_ _ ventilation is inadequate or for cleaning up large
Respiratory Protection _ _ . .
spills, use a full-face respirator with multi-
purpose combination (US) or type ABEK (EN

14387) respirator cartridges[4].

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is vital for safety.

Preparation and Precautionary Measures
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o Work Area: Designate a specific area for handling, preferably within a chemical fume hood,
to control vapor accumulation[5].

« Ignition Sources: Before handling, remove all potential ignition sources from the area. This
includes open flames, hot surfaces, and spark-producing equipment[5][6][7].

e Ventilation: Ensure the chemical fume hood or other local exhaust ventilation is operational
and functioning correctly.

o Safety Equipment: Confirm the location and accessibility of the nearest fire extinguisher
(Type B: CO2, dry chemical, or alcohol-resistant foam), safety shower, and eyewash
station|[8].

e PPE Inspection: Inspect all PPE for damage before use.

Handling and Transfer

o Containment: Handle all open containers of (-)-Dihydrocarvyl acetate inside a chemical
fume hood[7].

o Dispensing: When transferring the liquid, pour slowly and carefully to minimize splashing.

 Static Electricity: For transfers from bulk metal containers (greater than 5 gallons), containers
must be electrically bonded and grounded to prevent static discharge, which can be an
ignition source[7][8].

o Heating: Never heat with an open flame[5]. Use spark-proof heating sources such as heating
mantles, steam baths, or explosion-proof hot plates.

o Storage: Keep containers tightly closed when not in use and store in a cool, dry, well-
ventilated area away from direct sunlight and heat[4]. Store in a dedicated flammable liquids
storage cabinet and segregate from incompatible materials, particularly strong oxidizers[7]

[8].

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.
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Waste Segregation and Collection

» Waste Container: Collect all waste containing (-)-Dihydrocarvyl acetate, including
contaminated gloves, absorbent materials, and empty containers, in a designated hazardous
waste container that is leak-proof and clearly labeled[9].

e Labeling: The label must include "Hazardous Waste" and the full chemical name: "(-)-
Dihydrocarvyl acetate".

o Compatibility: Do not mix this waste with other waste streams unless compatibility is
confirmed[9]. Keep it separate from strong acids, bases, and oxidizers.

Disposal Procedure

o Professional Disposal: This material must be disposed of as hazardous waste[2]. Arrange for
collection by a licensed professional waste disposal service[4].

o Approved Methods: A chemical incinerator equipped with an afterburner and scrubber is a
suitable disposal method[4].

e Prohibition:Do not dispose of (-)-Dihydrocarvyl acetate down the drain or in general
trash[4].

Emergency Procedures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1587888?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Ethyl_2_4_phenylcyclohexylidene_acetate_A_General_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1587888?utm_src=pdf-body
https://www.benchchem.com/product/b1587888?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Ethyl_2_4_phenylcyclohexylidene_acetate_A_General_Guide_for_Laboratory_Professionals.pdf
https://www.vigon.com/product/dihydrocarvyl-acetate/?doc=MSDS/507954_vigon_sds_us_english.pdf&namee=DihydrocarvylAcetateSDS
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/20777-49-5-153.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/20777-49-5-153.pdf
https://www.benchchem.com/product/b1587888?utm_src=pdf-body
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/20777-49-5-153.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Situation

Immediate Action Plan

Spill

Small Spill: Absorb with an inert, non-
combustible material such as vermiculite, dry
sand, or earth. Collect the material using non-
sparking tools and place it into a sealed, labeled
container for hazardous waste disposal. Clean
the surface thoroughly[2]. Large Spill: Evacuate
the area. Remove all ignition sources. Contain
the spill if possible without risk. Prevent entry
into drains. Proceed with cleanup only if trained
and equipped with appropriate PPE, including

respiratory protection.

Fire

Use carbon dioxide, dry chemical powder, or
alcohol-resistant foam to extinguish the fire[4].
Do not use large amounts of water, as it may be
ineffective[4]. Use a water spray to cool fire-
exposed containers[4]. If the fire is large or
cannot be controlled, evacuate and call for

emergency services.

First Aid: Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention[4].

First Aid: Skin Contact

Immediately remove contaminated clothing.
Wash the affected skin area thoroughly with
soap and plenty of water for several minutes.
Seek medical attention if irritation develops or

persists[4].

First Aid: Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek medical attention

if irritation develops or persists[4].
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Do NOT induce vomiting. Rinse the mouth
] ) ] thoroughly with water. Never give anything by
First Aid: Ingestion )
mouth to an unconscious person. Seek

immediate medical attention[4].

Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of (-)-
Dihydrocarvyl acetate.
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Workflow for (-)-Dihydrocarvyl Acetate

Phase 1: Preparation

1. Risk Assessment

'

2. Verify Engineering Controls
(e.g., Fume Hood)

'

3. Assemble & Inspect PPE

'

4. Clear Ignition Sources [

Phase 2: Handling

5. Handle in Fume Hood

EQ‘HVergency Readiness

Know Location of:
6. Store in Flammable Cabinet - Fire Extinguisher

(When not in use) - Eyewash / Shower
- Spill Kit

Phase 3:|Disposal

7. Segregate Waste

8. Collect in Labeled
Hazardous Waste Container

9. Arrange Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow from preparation to disposal for (-)-Dihydrocarvyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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